N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide

• IUPAC Name: N-[(2-fluoro-5-nitrophenyl)carbamothioyl]-4-methylbenzamide
• InChI: InChI=1S/C15H12FN3O3S/c1-9-2-4-10(5-3-9)14(20)18-15(23)17-13-8-11(19(21)22)6-7-12(13)16/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: TURYSPGKIFXGRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. This compound, also known as FNAC, has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide is not fully understood, but studies have suggested that it may act by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has also been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has also been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival, including topoisomerase II, tubulin, and Akt. In addition, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been shown to inhibit the expression of various genes involved in cancer cell growth and survival, including Bcl-2 and survivin.

Advantages and Limitations for Lab Experiments

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity against cancer cells, its ability to overcome drug resistance in cancer cells, and its potential to inhibit cancer stem cells. However, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide also has limitations, including its low solubility in aqueous solutions, its potential toxicity to normal cells, and its limited pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the study of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide, including the development of more efficient and cost-effective synthesis methods, the optimization of its pharmacokinetic and pharmacodynamic properties, and the evaluation of its efficacy and safety in preclinical and clinical studies. In addition, further studies are needed to elucidate the mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide and to identify its potential applications in other areas of pharmaceutical research.

Synthesis Methods

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been synthesized using various methods, including the reaction of 2-fluoro-5-nitroaniline with carbon disulfide and 4-methylbenzoyl chloride in the presence of a base, and the reaction of 2-fluoro-5-nitroaniline with thiophosgene and 4-methylbenzoic acid in the presence of a base. The yield and purity of the synthesized compound depend on the method used and the reaction conditions.

Scientific Research Applications

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been studied for its potential applications in pharmaceutical research, particularly in the development of anticancer drugs. Studies have shown that N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has also been studied for its potential to inhibit the growth of cancer stem cells and to overcome drug resistance in cancer cells.